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Compound of Interest

Compound Name: 5-Cyano-3-pyridinylboronic acid

Cat. No.: B1419486

An In-Depth Technical Guide to 5-Cyano-3-pyridinylboronic Acid: Properties, Synthesis, and
Applications

Introduction

5-Cyano-3-pyridinylboronic acid is a specialized heterocyclic organic compound that has
emerged as a critical building block in modern synthetic chemistry. Its utility is most pronounced
in the field of drug discovery and materials science, where the precise introduction of
substituted pyridine rings is essential for tuning the biological activity, selectivity, and
physicochemical properties of novel molecules.[1] As a bifunctional reagent, featuring both a
nucleophilic boronic acid and an electron-withdrawing cyano-substituted pyridine ring, it offers
chemists a versatile tool for constructing complex molecular architectures.

This guide provides a comprehensive overview of 5-Cyano-3-pyridinylboronic acid, detailing
its chemical properties, a robust synthesis protocol, and its primary application in palladium-
catalyzed cross-coupling reactions. The content is tailored for researchers and drug
development professionals who require a deep, practical understanding of this valuable
synthetic intermediate.

Physicochemical and Structural Properties

5-Cyano-3-pyridinylboronic acid is typically a white to light yellow crystalline solid that is
stable under standard atmospheric conditions, rendering it convenient for storage and handling
in a laboratory setting.[2][3][4] While it exhibits poor solubility in water, it is soluble in common
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organic solvents such as methanol and acetonitrile.[2][3] The presence of the boronic acid
moiety, -B(OH)z, is central to its reactivity, while the cyano group and the nitrogen atom in the
pyridine ring modulate its electronic properties and provide additional sites for molecular
interactions.

Table 1: Core Properties of 5-Cyano-3-pyridinylboronic acid

Property Value Reference(s)
Molecular Formula CeHsBN20:2 [2][4][5][6]
Molecular Weight 147.93 g/mol [41517]

CAS Number 497147-93-0 [5][8]

White to light yellow crystalline
Appearance _ [21[3][4]
powder/solid

Boiling Point 375.9 £ 52.0 °C (Predicted) [2]
Density 1.34 g/cm3 (Predicted) [2]
SMILES String OB(O)clcncc(cl)C#N [4]

CYEXXDYQJPRMIQ-
InChl Key [4][7]
UHFFFAOYSA-N

Core Application: The Suzuki-Miyaura Cross-
Coupling Reaction

The primary utility of 5-Cyano-3-pyridinylboronic acid lies in its function as a coupling partner
in the Suzuki-Miyaura reaction. This palladium-catalyzed process is a cornerstone of modern
organic synthesis, enabling the formation of a carbon-carbon bond between an organoboron
compound and an organohalide (or triflate).[9][10] The reaction is renowned for its mild
conditions, high functional group tolerance, and stereoselectivity, making it indispensable in
pharmaceutical development.[11]

Reaction Mechanism

The catalytic cycle of the Suzuki-Miyaura reaction involves three fundamental steps:
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o Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halide bond of the
coupling partner (e.g., an aryl bromide or iodide), forming a Pd(ll) complex.[9][10] This is
often the rate-limiting step.

o Transmetalation: The boronic acid is activated by a base (e.g., K2COs, Cs2COs3) to form a
more nucleophilic boronate species. This species then transfers its organic group (the 5-
cyano-3-pyridinyl moiety) to the palladium center, displacing the halide.[9][12]

e Reductive Elimination: The two organic fragments on the Pd(Il) center couple and are
eliminated from the metal, forming the final biaryl product and regenerating the Pd(0)
catalyst, which re-enters the catalytic cycle.[10]
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Figure 1: Catalytic Cycle of the Suzuki-Miyaura Reaction.
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Synthesis Protocol for 5-Cyano-3-pyridinylboronic
acid

The synthesis of 5-Cyano-3-pyridinylboronic acid typically proceeds from a halogenated
precursor, such as 3-bromo-5-cyanopyridine, via a palladium-catalyzed borylation reaction or a

metal-halogen exchange followed by quenching with a boron electrophile. The following
protocol is adapted from established procedures.[8]

Experimental Workflow
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Start: Assemble Reactants
(3-bromo-5-cyanopyridine, Bzpinz, Pd catalyst, Ligand, Base)

Inert Atmosphere Reaction
(e.g., N2 or Ar)
Solvent: 1,4-Dioxane
Heat to 80-100 °C, Stir for 12-24h

Reaction Workup
1. Cool to Room Temp
2. Filter through Celite
3. Concentrate filtrate

Hydrolysis of Pinacol Ester
(Acidic or Basic workup)
To cleave the pinacol protecting group

Purification
(e.g., Recrystallization or Column Chromatography)

Final Product
5-Cyano-3-pyridinylboronic acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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